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Compound of Interest

Compound Name: N-Methylformanilide-carbonyl-13C

Cat. No.: B1626964

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylformanilide-carbonyl-13C is a stable isotope-labeled derivative of N-
Methylformanilide, a versatile reagent and solvent in organic synthesis. The specific
incorporation of a carbon-13 isotope at the carbonyl position provides a powerful tool for
mechanistic studies, metabolic tracing, and quantitative analysis using mass spectrometry and
nuclear magnetic resonance (NMR) spectroscopy. This guide offers an in-depth overview of its
properties, synthesis, applications, and the experimental protocols relevant to its use in
research and development.

Physicochemical and Spectroscopic Data

The introduction of a 13C isotope at the carbonyl carbon results in a mass shift of +1 compared
to the unlabeled compound. While most physicochemical properties are comparable to the
unlabeled analogue, the key difference lies in its spectroscopic signature.
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Property Value

CAS Number 61655-07-0

Molecular Formula C713CH9NO

Molecular Weight 136.16 g/mol

Synonyms N-Methylformanilide-1-13C
Appearance Clear, colorless to yellow liquid
Density ~1.103 g/mL at 25 °C[1]

Boiling Point 243-244 °C (for unlabeled)[2]

Melting Point 8-13 °C (for unlabeled)[2]

Flash Point 127 °C (closed cup) (for unlabeled)[3]

Isotopic Purity

Typically = 99 atom % 13C

Spectroscopic Information

13C NMR Spectroscopy: The most significant feature of N-Methylformanilide-carbonyl-13C is
the intense signal from the labeled carbonyl carbon in its 13C NMR spectrum. Carbonyl carbons
typically resonate in the downfield region of the spectrum, generally between 160 and 220
ppm.[4][5] The specific chemical shift is sensitive to the electronic environment. For N-
Methylformanilide-carbonyl-13C, this signal is readily distinguished and can be used for
guantitative NMR (gNMR) applications.[6]

Synthesis of N-Methylformanilide-carbonyl-13C

The synthesis of N-Methylformanilide-carbonyl-13C involves the reaction of N-methylaniline
with a 13C-labeled formylating agent. A common and efficient method is adapted from the
established synthesis of the unlabeled compound, substituting standard formic acid with its 13C-
labeled counterpart.

Experimental Protocol: Synthesis via **C-Formic Acid
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This protocol is a modification of a well-established procedure for the synthesis of unlabeled N-
Methylformanilide.[7]

Materials:

e N-methylaniline

e 13C-Formic acid (=99 atom % 13C)

e Toluene

e Round-bottom flask

« Distillation apparatus with a condenser
Procedure:

 In a round-bottom flask equipped for distillation, combine N-methylaniline (1.0 equivalent),
13C-formic acid (1.0-1.2 equivalents), and toluene.

o Heat the mixture to distill the toluene-water azeotrope. The removal of water drives the
reaction to completion.

o Continue the distillation until no more water is collected, and the temperature of the vapor
rises to that of boiling toluene.

 After cooling the reaction mixture, remove the toluene under reduced pressure.

e The resulting crude N-Methylformanilide-carbonyl-13C can be purified by vacuum
distillation.
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Synthesis workflow for N-Methylformanilide-carbonyl-13C.

Applications in Research and Development

The primary utility of N-Methylformanilide-carbonyl-13C lies in its role as a tracer and a
labeled reagent in mechanistic and metabolic studies.

Mechanistic Studies of Formylation Reactions

N-Methylformanilide is a known formylating agent, particularly in Vilsmeier-Haack type
reactions when combined with reagents like phosphorus oxychloride. By using the 3C-labeled
version, researchers can unequivocally track the fate of the formyl group throughout a reaction
mechanism. This is crucial for distinguishing between proposed pathways and identifying key
intermediates.

A mechanistic study on the N-formylation of amines using carbon dioxide and hydrosilanes
demonstrated the formation of N-methylformanilide and provided insights into the reaction
pathways, highlighting the role of formoxysilane intermediates.[8] The use of 13C-labeled N-
Methylformanilide in such studies would allow for precise tracking of the carbonyl carbon.
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Use of 13C labeling in elucidating reaction mechanisms.

Metabolic Tracing and Flux Analysis

In drug development and metabolic research, understanding how cells process specific
chemical moieties is critical. N-Methylformanilide-carbonyl-13C can serve as a tracer to
study the metabolic fate of the N-methyl-N-phenylformamide group. When introduced to a
biological system (e.g., cell culture or in vivo models), the 13C label allows for the tracking of the

compound and its metabolites.[9][10][11]
Experimental Workflow for Metabolic Tracing:
¢ Administration: Introduce N-Methylformanilide-carbonyl-13C to the biological system.

¢ Incubation: Allow time for metabolic processes to occur.
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o Extraction: Extract metabolites from the cells or tissues.

e Analysis: Analyze the extracts using mass spectrometry or NMR to identify and quantify the
13C-labeled metabolites. The mass shift of +1 for each incorporated label makes these
species distinguishable from their unlabeled endogenous counterparts.[12]

This approach can reveal:
o Pathways involved in the degradation of the compound.
« ldentification of downstream metabolites.

» Rates of metabolic conversion (metabolic flux).[12]

Safety and Handling

The chemical properties of N-Methylformanilide-carbonyl-13C are nearly identical to those of
unlabeled N-Methylformanilide. Therefore, the same safety precautions should be observed.

Hazard Statement Precautionary Measures

P264: Wash skin thoroughly after handling.
H302: Harmful if swallowed[13][14] P270: Do not eat, drink or smoke when using
this product.[13][14]

H317: May cause an allergic skin reaction[13] P261: Avoid breathing mist or vapors. P280:
[14] Wear protective gloves.[13][14]
First Aid:

« |If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[13]

e On Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical
advice.[13]

e General: Handle in accordance with good industrial hygiene and safety practices. Use in a
well-ventilated area and wear appropriate personal protective equipment (PPE), including
gloves and safety glasses.[15][16]
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Conclusion

N-Methylformanilide-carbonyl-13C is a valuable research tool for scientists and drug
development professionals. Its specific isotopic label enables precise tracking of the formyl
group in chemical reactions and metabolic pathways. This facilitates the elucidation of complex
reaction mechanisms and provides critical insights into the metabolic fate of xenobiotics,
ultimately aiding in the development of safer and more effective chemical entities and
pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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